N'-(3-chloro-4-methylphenyl)-N-(2-hydroxypropyl)oxamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-(2-hydroxypropyl)oxamide
• InChI: InChI=1S/C12H15ClN2O3/c1-7-3-4-9(5-10(7)13)15-12(18)11(17)14-6-8(2)16/h3-5,8,16H,6H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key: DXRRIJKSSWAUTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C)O)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

N'-(3-chloro-4-methylphenyl)-N-(2-hydroxypropyl)oxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CMPO and has been synthesized using various methods.

Scientific Research Applications

Coordination Chemistry and Anticancer Activity

Research on dicopper(II) complexes bridged by asymmetric N,N'-bis(substituted)oxamide ligands, including those related to N'-(3-chloro-4-methylphenyl)-N-(2-hydroxypropyl)oxamide, has demonstrated significant potential in coordination chemistry and bioactivity. Zheng et al. (2015) synthesized new dicopper(II) complexes showing in vitro anticancer activities and DNA-binding affinities, indicating the relevance of these compounds in the development of anticancer agents Zheng et al., 2015.

Structural Characterization and Bio-macromolecular Interaction

Studies by Li et al. (2012) on bimetallic complexes constructed from asymmetrical N,N'-bis(substituted)-oxamide ligands revealed insights into their structural characterization and interactions with DNA and protein. This research highlights the versatility of oxamide derivatives in forming binuclear complexes with potential biological applications Li et al., 2012.

Molecular Docking Studies

The synthesis and study of N-(5-Chloro-2-hydroxyphenyl)-N′-(3-hydroxypropyl)oxalamide by Wang et al. (2016) provide an example of the detailed structural analysis crucial for understanding the molecular interactions and docking capabilities of oxamide derivatives, potentially guiding the design of new compounds with specific biological functions Wang et al., 2016.

Antimicrobial Applications

Research into the antimicrobial properties of related compounds, as demonstrated by Desai et al. (2011), shows that oxamide derivatives can serve as bases for developing new antimicrobial agents. Their study on clubbed quinazolinone and 4-thiazolidinone compounds outlines the potential for oxamide derivatives in addressing bacterial and fungal infections Desai et al., 2011.

Advanced Material Synthesis

Oxamide derivatives have also been explored for their potential in advanced material synthesis. For instance, the investigation into the synthesis and properties of polyamides and polyimides based on oxamide derivatives by Yang and Lin (1995) demonstrates the application of these compounds in creating high-performance polymers with unique thermal and solubility properties Yang & Lin, 1995.